(2E)-3-(4-fluorophenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile

• IUPAC Name: (E)-3-(4-fluorophenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C18H11FN2S/c19-16-8-6-13(7-9-16)10-15(11-20)18-21-17(12-22-18)14-4-2-1-3-5-14/h1-10,12H/b15-10+
• InChI Key: ZLXOMUIJEUEXIB-XNTDXEJSSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=CC=C(C=C3)F)C#N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CSC(=N2)/C(=C/C3=CC=C(C=C3)F)/C#N
• Molecular Formula: C18H11FN2S
• Molecular Weight: 306.4 g/mol

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, catalysts, reaction conditions (temperature, pressure, etc.), and the steps involved in the synthesis.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule and the type of bonds (single, double, triple, etc.) between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, reaction conditions, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, molar mass, polarity, and reactivity.

Scientific Research Applications

Biodistribution Studies in Anti-Chagas Treatment

(2E)-3-(4-fluorophenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile shows potential in the treatment of Chagas disease. A study by Rodríguez et al. (2017) on a similar compound reveals its role in in vivo biodistribution studies for Chagas disease treatment. The research suggests that this compound could help in determining future administration routes and regimens for Chagas disease therapy (Rodríguez et al., 2017).

Fluorescent pH Sensor Applications

Another application is as a fluorescent pH sensor. Yang et al. (2013) synthesized a related heteroatom-containing organic fluorophore exhibiting properties like aggregation-induced emission (AIE) and intramolecular charge transfer (ICT), making it a potential fluorescent pH sensor (Yang et al., 2013).

Photoalignment in Liquid Crystals

The compound is also useful in the field of liquid crystals. Hegde et al. (2013) explored derivatives of prop-2-enoates, including fluorinated compounds, for photoalignment in nematic liquid crystals, suggesting potential applications in liquid crystal displays (LCDs) (Hegde et al., 2013).

Fluorescent Sensing of Iron (III)

The compound's derivatives have been used in fluorescent sensing. Wang et al. (2016) developed a derivative acting as a ratiometric fluorescent sensor for Fe(III), indicating its use in detecting and measuring iron concentrations (Wang et al., 2016).

Security Ink Applications

Its derivatives have potential in security applications. Lu and Xia (2016) synthesized a novel molecule exhibiting fluorescence in response to mechanical force or pH changes, which could be used in security inks (Lu & Xia, 2016).

Mechanism of Action

This is typically relevant for biologically active compounds. It involves studying how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves studying the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This involves discussing potential future research directions. It could include potential applications, improvements in synthesis methods, or new reactions.